[4-(Phenylcarbamoyl)phenyl]methyl 6-chloropyridine-3-carboxylate

• IUPAC Name: [4-(phenylcarbamoyl)phenyl]methyl 6-chloropyridine-3-carboxylate
• InChI: InChI=1S/C20H15ClN2O3/c21-18-11-10-16(12-22-18)20(25)26-13-14-6-8-15(9-7-14)19(24)23-17-4-2-1-3-5-17/h1-12H,13H2,(H,23,24)
• InChI Key: IVOIFJUCEHHSLH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)COC(=O)C3=CN=C(C=C3)Cl
• Molecular Formula: C20H15ClN2O3
• Molecular Weight: 366.8 g/mol

Description

This compound is a derivative of pyridine, which is a basic heterocyclic organic compound with the chemical formula C5H5N. It is structurally related to benzene, with one methine group (=CH−) replaced by a nitrogen atom.

Chemical Reactions Analysis

As a derivative of pyridine, this compound might participate in reactions typical for pyridines, such as electrophilic substitution, nucleophilic substitution, and metal-catalyzed cross coupling.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Some general properties of pyridine derivatives include basicity, polarity, and reactivity with electrophiles.

Scientific Research Applications

Chemical Synthesis and Modification

Research in chemical synthesis often explores the creation and modification of compounds for various applications, including pharmaceuticals, materials science, and biochemistry. For example, studies on the synthesis of xylan derivatives discuss chemical modifications leading to new biopolymers with specific properties, suggesting a methodology that could be relevant for modifying or understanding the applications of "[4-(Phenylcarbamoyl)phenyl]methyl 6-chloropyridine-3-carboxylate" in a scientific context (Petzold-Welcke et al., 2014).

Environmental and Biological Impacts

Studies on the environmental and biological impacts of chemical compounds are crucial for understanding their safety, degradation, and potential uses in various fields. For instance, research on the occurrence, fate, and behavior of parabens in aquatic environments reviews the knowledge regarding their presence and effects in water, which could parallel concerns or research angles for the environmental impact of other chemicals, including "this compound" (Haman et al., 2015).

Pharmacological Applications

The exploration of pharmacological applications is a common theme in chemical research, focusing on the therapeutic potential, mechanisms of action, and safety profiles of compounds. Although the specific compound was not directly mentioned, studies on related chemical structures or functional groups might provide insights into potential pharmacological research applications. For instance, research on cinnamic acid derivatives as anticancer agents provides a review of synthesis, biological evaluation, and anticancer research, highlighting a potential area of interest for similar compounds (De et al., 2011).